Cas no 121043-46-7 (Benzeneethanol, 4-chloro-b-(4-chlorophenyl)-a,a-dimethyl-)
121043-46-7 structure
Product Name:Benzeneethanol, 4-chloro-b-(4-chlorophenyl)-a,a-dimethyl-
CAS No:121043-46-7
MF:C16H16Cl2O
MW:295.203642845154
CID:237351
PubChem ID:180004
Update Time:2025-04-19
Benzeneethanol, 4-chloro-b-(4-chlorophenyl)-a,a-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneethanol, 4-chloro-b-(4-chlorophenyl)-a,a-dimethyl-
- 1,1-bis(4-chlorophenyl)-2-methylpropan-2-ol
- DTXSID60153122
- 121043-46-7
-
- Inchi: 1S/C16H16Cl2O/c1-16(2,19)15(11-3-7-13(17)8-4-11)12-5-9-14(18)10-6-12/h3-10,15,19H,1-2H3
- InChI Key: JUJWVSWFAVSEOK-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C(C1C=CC(=CC=1)Cl)C(C)(C)O
Computed Properties
- Exact Mass: 294.05798
- Monoisotopic Mass: 294.058
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.2Ų
- XLogP3: 5
Experimental Properties
- Density: 1.227
- Boiling Point: 401.2°Cat760mmHg
- Flash Point: 149.2°C
- Refractive Index: 1.586
- PSA: 20.23
- LogP: 4.89620
Benzeneethanol, 4-chloro-b-(4-chlorophenyl)-a,a-dimethyl- Related Literature
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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